Cas no 2092375-78-3 ((2-Ethoxy-4,5-dimethylphenyl)methanol)

• Product Name: (2-Ethoxy-4,5-dimethylphenyl)methanol
• CAS No: 2092375-78-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD32707096
• CID: 5074888
• Update Time: 2026-03-01

(2-Ethoxy-4,5-dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-4,5-dimethylphenyl)methanol

• MDL： MFCD32707096
• Inchi： 1S/C11H16O2/c1-4-13-11-6-9(3)8(2)5-10(11)7-12/h5-6,12H,4,7H2,1-3H3
• InChI Key： HAOWZHNHCHPARZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(C)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on (2-Ethoxy-4,5-dimethylphenyl)methanol

Comprehensive Overview of (2-Ethoxy-4,5-dimethylphenyl)methanol (CAS No. 2092375-78-3): Properties, Applications, and Industry Insights

(2-Ethoxy-4,5-dimethylphenyl)methanol (CAS No. 2092375-78-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This aromatic alcohol derivative features a unique ethoxy-substituted dimethylphenyl structure, making it valuable for synthetic applications. With the growing demand for high-purity intermediates in drug discovery, compounds like this are increasingly sought after by researchers exploring novel bioactive molecules and flavor/fragrance ingredients.

The compound's molecular structure combines a methanol functional group with a 2-ethoxy-4,5-dimethylphenyl moiety, offering versatile reactivity. Recent studies highlight its potential as a building block for developing specialty chemicals with applications ranging from material science to cosmetic formulations. Its moderate polarity and controlled solubility profile make it particularly interesting for formulation scientists working on delivery systems.

In analytical chemistry, 2092375-78-3 has shown promise as a chromatographic standard for method development. Laboratories focusing on HPLC analysis of aromatic compounds frequently inquire about its spectral properties and retention characteristics. The compound's UV absorption profile around 270-290 nm makes it suitable for photochemical studies and sensor development applications.

The synthesis of (2-Ethoxy-4,5-dimethylphenyl)methanol typically involves Grignard reactions or reductive processes from corresponding aldehydes. Process chemists are particularly interested in optimizing its production with green chemistry principles, reflecting the industry's shift toward sustainable synthesis methods. Questions about scale-up challenges and purification techniques for this compound frequently appear in chemical forums and patent literature.

From a regulatory perspective, proper handling of 2092375-78-3 requires standard laboratory safety protocols. While not classified as hazardous under current regulations, its material safety data recommends precautions typical for organic alcohols, including proper ventilation and personal protective equipment. These safety considerations align with growing industry focus on responsible chemical management and ESG compliance.

The commercial availability of (2-Ethoxy-4,5-dimethylphenyl)methanol remains limited to specialized chemical suppliers, with most offers coming from custom synthesis providers. This scarcity has prompted research into alternative synthetic routes and derivatization methods. The compound's price volatility and lead times frequently appear in procurement discussions, reflecting broader supply chain challenges in the fine chemicals market.

Emerging applications in electronic materials have recently been explored for derivatives of 2092375-78-3. Its aromatic system shows potential as a ligand precursor for organic semiconductors and coordination complexes. This aligns with increasing searches for new material precursors in OLED development and organic electronics research.

Quality control of (2-Ethoxy-4,5-dimethylphenyl)methanol presents specific analytical challenges that interest QC specialists. Common queries involve impurity profiling, stability testing, and storage conditions to maintain product integrity. The compound's sensitivity to oxidation requires careful consideration in long-term storage scenarios, a topic frequently discussed in chemical preservation circles.

Patent analysis reveals growing interest in 2092375-78-3 as an intermediate for biologically active compounds. Recent filings describe its use in creating antimicrobial agents and enzyme modulators, connecting to popular research themes like antibiotic alternatives and targeted therapies. This pharmaceutical potential drives many structure-activity relationship studies involving this chemical scaffold.

Environmental fate studies of (2-Ethoxy-4,5-dimethylphenyl)methanol remain limited, prompting research into its biodegradation pathways and ecotoxicological profile. These investigations respond to increasing regulatory emphasis on chemical sustainability and green alternatives in industrial applications. The compound's partition coefficients and environmental persistence are becoming important parameters for environmental risk assessments.

In academic settings, 2092375-78-3 serves as an excellent example for teaching advanced organic chemistry concepts. Its structure illustrates important principles of aromatic substitution, steric effects, and functional group transformations. Educational searches often focus on its NMR spectral interpretation and reaction mechanisms, making it a valuable case study for spectroscopy courses.

The future outlook for (2-Ethoxy-4,5-dimethylphenyl)methanol appears promising as new applications continue to emerge. With increasing interest in tailor-made chemicals for specialized industries, this compound's unique structural features position it well for innovation-driven markets. Ongoing research into its derivative chemistry and formulation compatibility will likely expand its utility across multiple high-tech sectors in coming years.